3-amino-N-(2,4-dimethylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol
• IUPAC Name: 3-amino-N-(2,4-dimethylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C20H21N3OS/c1-11-7-8-15(12(2)9-11)22-19(24)18-17(21)14-10-13-5-3-4-6-16(13)23-20(14)25-18/h7-10H,3-6,21H2,1-2H3,(H,22,24)
• InChI Key: PIFJUSXGXLZNTH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C3=CC4=C(CCCC4)N=C3S2)N)C
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C4CCCCC4=C3)N)C

Description

3-amino-N-(2,4-dimethylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery.

Mechanism of Action

The mechanism of action of 3-amino-N-(2,4-dimethylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is not fully understood. However, it has been proposed that the compound acts by inhibiting various enzymes and proteins involved in the growth and proliferation of cancer cells, such as topoisomerase I and II, tubulin, and cyclin-dependent kinases. It has also been shown to induce apoptosis in cancer cells by activating the intrinsic pathway.
Biochemical and Physiological Effects:
3-amino-N-(2,4-dimethylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been shown to exhibit various biochemical and physiological effects. It has been reported to decrease the levels of pro-inflammatory cytokines, such as TNF-alpha, IL-1beta, and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10. Moreover, it has been shown to reduce oxidative stress by increasing the levels of antioxidant enzymes, such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-N-(2,4-dimethylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide in lab experiments is its broad-spectrum activity against various types of cancer cells, fungi, and bacteria. Moreover, the compound has been shown to exhibit low toxicity and good pharmacokinetic properties. However, the limitations of using this compound in lab experiments include its high cost of synthesis and limited availability.

Future Directions

There are several future directions for the research on 3-amino-N-(2,4-dimethylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide. One of the main directions is to further elucidate the mechanism of action of this compound and identify its molecular targets. Moreover, the compound can be modified to improve its activity and selectivity against specific types of cancer cells and pathogens. Furthermore, the compound can be studied for its potential applications in combination therapy with other anticancer drugs or antibiotics. Lastly, the compound can be evaluated for its potential applications in other fields, such as agriculture and environmental science.
In conclusion, 3-amino-N-(2,4-dimethylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a promising chemical compound that has potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery. Its broad-spectrum activity against various types of cancer cells, fungi, and bacteria, low toxicity, and good pharmacokinetic properties make it a promising candidate for further research. However, further studies are needed to fully elucidate its mechanism of action and identify its molecular targets.

Synthesis Methods

The synthesis of 3-amino-N-(2,4-dimethylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide can be achieved through a multistep process, which involves the reaction of 2,4-dimethylbenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate to form 5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxylic acid ethyl ester. The ester is then reacted with thioacetamide in the presence of sodium ethoxide to form the thioamide intermediate, which is further reacted with hydrazine hydrate to form the final product.

Scientific Research Applications

3-amino-N-(2,4-dimethylphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been reported to exhibit anticancer, antitumor, antifungal, and antibacterial activities. Moreover, it has been shown to possess significant anti-inflammatory and antioxidant properties. The compound has also been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases.